Cas no 158553-98-1 (Cl-PEG4-acid)

Cl-PEG4-acid is a heterobifunctional polyethylene glycol (PEG) derivative featuring a terminal carboxylic acid and a chloro group, separated by a tetraethylene glycol spacer. This compound is widely used in bioconjugation and crosslinking applications due to its hydrophilic PEG backbone, which enhances solubility and reduces immunogenicity. The chloro group serves as a reactive handle for nucleophilic substitution, while the carboxylic acid enables amide bond formation with amines via activation. The PEG4 spacer provides optimal length for flexibility and steric accessibility. Cl-PEG4-acid is particularly valuable in peptide synthesis, antibody-drug conjugates (ADCs), and surface functionalization, offering controlled reactivity and improved biocompatibility in aqueous and organic media.

Cl-PEG4-acid structure

Product Name:Cl-PEG4-acid

CAS No:158553-98-1

MF:C₁₀H₁₉ClO₆

MW:270.707263231277

CID:1336750

PubChem ID:86177859

Update Time:2025-10-17

Cl-PEG4-acid Chemical and Physical Properties

Names and Identifiers

- 3,6,9,12-Tetraoxatetradecanoic acid, 14-chloro-
- Cl-PEG4-acid
- Acetic acid, 2-[2-[2-[2-(2-chloroethoxy)ethoxy]ethoxy]ethoxy]-
- MS-23833
- HY-W096129
- D84699
- CS-0147799
- DA-72287
- SCHEMBL18173867
- Cl-PEG4-CH2COOH
- 2-[2-[2-[2-(2-chloroethoxy)ethoxy]ethoxy]ethoxy]acetic acid
- 158553-98-1
- AKOS040756909
- 14-Chloro-3,6,9,12-tetraoxatetradecanoic acid
- Inchi： 1S/C10H19ClO6/c11-1-2-14-3-4-15-5-6-16-7-8-17-9-10(12)13/h1-9H2,(H,12,13)
- InChI Key： XBWVBVYMGRKKOO-UHFFFAOYSA-N
- SMILES： ClCCOCCOCCOCCOCC(=O)O

Computed Properties

Exact Mass: 270.08707
Monoisotopic Mass: 270.0870160 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 13
Complexity: 178
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 270.71
XLogP3: -0.2
Topological Polar Surface Area: 74.2Å²

Experimental Properties

PSA: 74.22

Cl-PEG4-acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1241668-100mg	Cl-PEG4-CH2COOH	158553-98-1	97%	100mg	$180	2024-06-05
eNovation Chemicals LLC	Y1241668-250mg	Cl-PEG4-CH2COOH	158553-98-1	97%	250mg	$240	2024-06-05
eNovation Chemicals LLC	Y1241668-1g	Cl-PEG4-CH2COOH	158553-98-1	97%	1g	$595	2024-06-05
MedChemExpress	HY-W096129-25mg	Cl-PEG4-acid	158553-98-1		25mg	￥410	2024-04-19
MedChemExpress	HY-W096129-50mg	Cl-PEG4-acid	158553-98-1		50mg	￥660	2024-04-19
MedChemExpress	HY-W096129-100mg	Cl-PEG4-acid	158553-98-1		100mg	￥1050	2024-04-19
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	C937326-100mg	Cl-PEG4-acid	158553-98-1	97%	100mg	￥1,350.00	2022-09-29
Biosynth	IGA55398-100 mg	Cl-PEG4-acid	158553-98-1		100MG	$90.00	2023-01-04
Biosynth	IGA55398-250 mg	Cl-PEG4-acid	158553-98-1		250MG	$170.00	2023-01-04
Biosynth	IGA55398-500 mg	Cl-PEG4-acid	158553-98-1		500MG	$270.00	2023-01-04